Cas no 887893-06-3 (N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide
• CAS No: 887893-06-3
• MF: C₂₄H₁₉ClN₂O₅
• MW: 450.871065378189
• CID: 6233793
• PubChem ID: 16800772
• Update Time: 2025-06-11

N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide
• F0666-1039
• N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)benzofuran-2-carboxamide
• N-(4-chlorophenyl)-3-[(2,3-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxamide
• AB00671581-01
• 887893-06-3
• AKOS024594386

• Inchi： 1S/C24H19ClN2O5/c1-30-19-9-5-7-17(21(19)31-2)23(28)27-20-16-6-3-4-8-18(16)32-22(20)24(29)26-15-12-10-14(25)11-13-15/h3-13H,1-2H3,(H,26,29)(H,27,28)
• InChI Key： RAUSKMAOBIKAGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1=C(C2C=CC=CC=2O1)NC(C1C=CC=C(C=1OC)OC)=O)=O

Computed Properties

• Exact Mass: 450.0982494g/mol
• Monoisotopic Mass: 450.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide

N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide, with the CAS number 887893-06-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorophenyl group, a dimethoxybenzamido moiety, and a benzofuran scaffold. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chlorophenyl group in N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide plays a crucial role in modulating its interactions with biological targets. Chlorinated phenyl groups are known to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and bioavailability. This characteristic is particularly important in drug design, as it can significantly influence the compound's ability to reach its intended target site within the body.

The dimethoxybenzamido moiety is another key structural feature of this compound. Methoxy groups are electron-donating substituents that can affect the electronic properties of the molecule, influencing its reactivity and binding affinity to specific receptors. In the context of N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide, the presence of two methoxy groups on the benzene ring can enhance its stability and reduce metabolic degradation, thereby extending its half-life in vivo.

The benzofuran scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. Benzofurans are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of this scaffold in N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide suggests that it may possess similar therapeutic potential. Recent studies have shown that benzofurans can modulate various signaling pathways involved in disease processes, making them attractive candidates for drug development.

Recent research has focused on elucidating the biological activities and mechanisms of action of N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)1-benzofuran-2-carboxamide. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The study also highlighted the compound's ability to suppress the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses.

Another area of interest is the potential anticancer activity of N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, it has been reported to inhibit angiogenesis, which is a critical process for tumor growth and metastasis. These findings suggest that N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide may have therapeutic potential in cancer treatment.

In addition to its anti-inflammatory and anticancer properties, N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide has also been investigated for its antiviral activity. A study published in Antiviral Research reported that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism underlying its antiviral effects is thought to involve inhibition of viral replication and modulation of host cell signaling pathways.

The pharmacokinetic properties of N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a drug candidate.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide. Ongoing studies are focused on identifying specific molecular targets and elucidating the signaling pathways involved in its biological activities. Additionally, efforts are being made to develop more potent analogs with improved pharmacokinetic profiles and reduced side effects.

In conclusion, N-(4-chlorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide (CAS number 887893-06-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features contribute to its diverse biological activities, making it an exciting subject for further investigation in medicinal chemistry and pharmaceutical research. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise as a valuable tool for developing new treatments for inflammatory diseases, cancer, and viral infections.